Cas no 21802-48-2 (1H-Purin-6-amine,1-ethyl-)
1H-Purin-6-amine,1-ethyl- structure
Product Name:1H-Purin-6-amine,1-ethyl-
CAS No:21802-48-2
MF:C7H9N5
MW:163.179859876633
CID:261229
PubChem ID:135398554
Update Time:2025-04-19
1H-Purin-6-amine,1-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purin-6-amine,1-ethyl-
- 1-ethylpurin-6-amine
- 1-ethyladenine
- 1H-purin-6-amine, 1-ethyl-
- SCHEMBL1276952
- 21802-48-2
- 1H-Purin-6-amine, 1-ethyl- (9CI)
- DTXSID10349275
- Adenine, 1-ethyl- (7CI,8CI)
- N1-ethyladenine
-
- Inchi: 1S/C7H9N5/c1-2-12-4-11-7-5(6(12)8)9-3-10-7/h3-4,8H,2H2,1H3,(H,9,10)
- InChI Key: OWKBVCFUBQHCRK-UHFFFAOYSA-N
- SMILES: N1(C=NC2=C(C1=N)NC=N2)CC
Computed Properties
- Exact Mass: 163.08597
- Monoisotopic Mass: 163.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 68.1Ų
Experimental Properties
- Density: 1.49
- Boiling Point: 256°Cat760mmHg
- Flash Point: 108.6°C
- Refractive Index: 1.753
- PSA: 66.34
1H-Purin-6-amine,1-ethyl- Related Literature
-
Raphael F. Ribeiro,Aleksandr V. Marenich,Christopher J. Cramer,Donald G. Truhlar Phys. Chem. Chem. Phys. 2011 13 10908
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